Cas no 257869-69-5 (Benzoic acid, 2-[(2-acetylphenyl)sulfonyl]-)

• Product name: Benzoic acid, 2-[(2-acetylphenyl)sulfonyl]-
• CAS No: 257869-69-5
• MF: C₁₅H₁₂O₅S
• MW: 304.317783355713
• CID: 1424070

Benzoic acid, 2-[(2-acetylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-acetylphenyl)sulfonyl]-

• Inchi： 1S/C15H12O5S/c1-10(16)11-6-2-4-8-13(11)21(19,20)14-9-5-3-7-12(14)15(17)18/h2-9H,1H3,(H,17,18)
• InChI Key： PZDMHBOCYKZMGI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S(C1=CC=CC=C1C(C)=O)(=O)=O

Computed Properties

• Exact Mass: 304.04056

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 550.6±35.0 °C(Predicted)
• PSA: 88.51
• pka: 2.66±0.36(Predicted)